5-[4-(Ethylsulfanyl)phenyl]pyridin-2-amine, 95%

• IUPAC Name: 5-(4-ethylsulfanylphenyl)pyridin-2-amine
• InChI: InChI=1S/C13H14N2S/c1-2-16-12-6-3-10(4-7-12)11-5-8-13(14)15-9-11/h3-9H,2H2,1H3,(H2,14,15)
• InChI Key: WNBGNVKDSTVEPD-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=C(C=C1)C2=CN=C(C=C2)N
• Molecular Formula: C13H14N2S
• Molecular Weight: 230.33 g/mol

Description

5-[4-(Ethylsulfanyl)phenyl]pyridin-2-amine (5-EPSP) is an organic compound that is of interest for its potential applications in scientific research. It is a heterocyclic amine with a molecular formula of C9H11NOS and a molecular weight of 183.24 g/mol. 5-EPSP is a colorless, crystalline solid that is soluble in water, ethanol, and methanol. It has been used in a variety of research applications, including as a reagent in organic synthesis and as a fluorescent probe for biochemical and physiological studies.

Scientific Research Applications

5-[4-(Ethylsulfanyl)phenyl]pyridin-2-amine, 95% has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis for the preparation of various compounds. It has also been used as a fluorescent probe for biochemical and physiological studies, such as the detection of enzyme activity, the study of protein-ligand interactions, and the imaging of cells.

Mechanism of Action

5-[4-(Ethylsulfanyl)phenyl]pyridin-2-amine, 95% has been found to interact with various proteins and enzymes in a variety of ways. It has been shown to bind to the active site of enzymes, such as cytochrome P450 and carbonic anhydrase, and to inhibit their activity. It has also been found to interact with proteins, such as calmodulin, and to modulate their activity.
Biochemical and Physiological Effects
5-[4-(Ethylsulfanyl)phenyl]pyridin-2-amine, 95% has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of cytochrome P450 and carbonic anhydrase, and to modulate the activity of calmodulin. It has also been found to have anti-inflammatory and anti-tumor activities, as well as to have an effect on the immune system.

Advantages and Limitations for Lab Experiments

5-[4-(Ethylsulfanyl)phenyl]pyridin-2-amine, 95% is a useful reagent for organic synthesis and a useful fluorescent probe for biochemical and physiological studies. Its advantages include its low cost, its solubility in water, ethanol, and methanol, and its ability to bind to proteins and enzymes. Its limitations include its instability in the presence of light and air, and its potential toxicity.

Future Directions

Future research on 5-[4-(Ethylsulfanyl)phenyl]pyridin-2-amine, 95% could focus on its potential applications in drug development and its ability to modulate the activity of proteins and enzymes. Other potential research directions include the development of new synthesis methods, the exploration of its potential toxicity, and the study of its potential anti-inflammatory and anti-tumor activities.

Synthesis Methods

5-[4-(Ethylsulfanyl)phenyl]pyridin-2-amine, 95% can be synthesized in several ways. One method involves the reaction of 4-ethoxybenzene sulfonyl chloride with pyridine under basic conditions to give 5-[4-(Ethylsulfanyl)phenyl]pyridin-2-amine, 95%. Another method involves the reaction of 4-ethoxybenzene sulfonyl chloride with 4-chloropyridine in the presence of a base to give 5-[4-(Ethylsulfanyl)phenyl]pyridin-2-amine, 95%.